Cas no 135437-78-4 (5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 135437-78-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD16994190
• CID: 4459179
• PubChem ID: 59379155
• Update Time: 2025-10-29

5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 5-amino-1-ethyl-1,3-dihydro-3,3-dimethyl-
• 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• 5-Amino-1-ethyl-3,3-dimethyl-1,3-dihydro-indol-2-one
• SCHEMBL1368159
• DTXSID501206539
• 5-amino-1-ethyl-3,3-dimethylindol-2-one
• PB34830
• SY099806
• 135437-78-4
• 5-Amino-1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-one
• CS-0050698
• AS-51135
• AKOS025403503
• MFCD16994190
• P11970
• 5-amino-1-ethyl-3,3-dimethylindolin-2-one

• MDL： MFCD16994190
• Inchi： 1S/C12H16N2O/c1-4-14-10-6-5-8(13)7-9(10)12(2,3)11(14)15/h5-7H,4,13H2,1-3H3
• InChI Key： NYZXBNGGQOJUQA-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=C(C=CC=2N1CC)N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 135437-78-4)

5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 135437-78-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This indole derivative is characterized by its unique molecular structure, which includes an amino group at the 5-position and an ethyl group at the 1-position. The compound's 3,3-dimethyl substitution further enhances its stability and reactivity, making it a valuable intermediate in synthetic applications.

In recent years, the demand for indole derivatives has surged due to their widespread use in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one for its potential role in drug discovery. Its structural motifs are often found in compounds with bioactive properties, such as antimicrobial, anti-inflammatory, and anticancer activities. This aligns with the growing trend of exploring heterocyclic compounds for therapeutic applications.

The synthesis of 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical and industrial applications.

One of the most frequently asked questions about CAS No. 135437-78-4 pertains to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as DMSO and methanol, while remaining relatively stable at room temperature. These properties make it suitable for further chemical modifications and formulation development.

From an environmental and safety perspective, 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one is generally considered low-risk when handled according to standard laboratory protocols. However, proper personal protective equipment (PPE) and ventilation are recommended to minimize exposure. This aligns with the increasing focus on green chemistry and sustainable practices in chemical research.

The versatility of 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one extends beyond pharmaceuticals. It is also explored in the development of functional materials, such as organic semiconductors and fluorescent dyes. These applications leverage the compound's electron-rich indole core, which can facilitate charge transport and light emission. As the demand for advanced materials grows, so does the interest in this compound.

In summary, 5-amino-1-ethyl-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 135437-78-4) is a promising compound with diverse applications in drug discovery and material science. Its unique structural features, combined with its synthetic accessibility, make it a valuable asset for researchers and industries alike. As scientific advancements continue, the potential uses of this compound are expected to expand further.